Cas no 892287-41-1 (6-bromo-3-{4-4-(3-methoxyphenyl)piperazin-1-yl-4-oxobutyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 6-bromo-3-{4-4-(3-methoxyphenyl)piperazin-1-yl-4-oxobutyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 892287-41-1
• MF: C₂₃H₂₅BrN₄O₄
• MW: 501.373004674912
• CID: 5984078
• PubChem ID: 15988184
• Update Time: 2025-05-24

6-bromo-3-{4-4-(3-methoxyphenyl)piperazin-1-yl-4-oxobutyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-{4-4-(3-methoxyphenyl)piperazin-1-yl-4-oxobutyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione
• EU-0056479
• HMS1814E15
• CHEMBL1490200
• F6548-1154
• 6-bromo-3-(4-(4-(3-methoxyphenyl)piperazin-1-yl)-4-oxobutyl)quinazoline-2,4(1H,3H)-dione
• 892287-41-1
• AKOS001751917
• 6-bromo-3-{4-[4-(3-methoxyphenyl)piperazin-1-yl]-4-oxobutyl}quinazoline-2,4(1H,3H)-dione
• NCGC00104997-01
• C190-0434
• HMS3434K08
• 6-bromo-3-[4-[4-(3-methoxyphenyl)piperazin-1-yl]-4-oxobutyl]-1H-quinazoline-2,4-dione

• Inchi： 1S/C23H25BrN4O4/c1-32-18-5-2-4-17(15-18)26-10-12-27(13-11-26)21(29)6-3-9-28-22(30)19-14-16(24)7-8-20(19)25-23(28)31/h2,4-5,7-8,14-15H,3,6,9-13H2,1H3,(H,25,31)
• InChI Key： GWBNBYXVVMEELU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(N(C(N2)=O)CCCC(N1CCN(C2C=CC=C(C=2)OC)CC1)=O)=O

Computed Properties

• Exact Mass: 500.10592g/mol
• Monoisotopic Mass: 500.10592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 6-bromo-3-{4-4-(3-methoxyphenyl)piperazin-1-yl-4-oxobutyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione

Research Brief on 6-bromo-3-{4-4-(3-methoxyphenyl)piperazin-1-yl-4-oxobutyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS: 892287-41-1)

The compound 6-bromo-3-{4-4-(3-methoxyphenyl)piperazin-1-yl-4-oxobutyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS: 892287-41-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the compound's role as a modulator of specific neurotransmitter receptors, particularly those involved in neurological and psychiatric disorders. The presence of the piperazine moiety and the bromo-substituted quinazoline core suggests a high affinity for serotonin and dopamine receptors, making it a promising candidate for further investigation in the treatment of conditions such as schizophrenia, depression, and anxiety disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 6-bromo-3-{4-4-(3-methoxyphenyl)piperazin-1-yl-4-oxobutyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione exhibits potent binding affinity for the 5-HT2A receptor, with an IC50 value in the nanomolar range. This finding underscores its potential as a selective serotonin receptor antagonist, which could be leveraged to develop novel antipsychotic medications with fewer side effects compared to existing therapies.

Another key area of research involves the compound's pharmacokinetic properties. Preliminary in vivo studies have shown favorable bioavailability and metabolic stability, although further optimization may be required to enhance its blood-brain barrier permeability. Computational modeling and structure-activity relationship (SAR) studies are currently underway to refine the compound's molecular structure for improved efficacy and safety profiles.

The synthesis of 6-bromo-3-{4-4-(3-methoxyphenyl)piperazin-1-yl-4-oxobutyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione has also been a focal point of recent research. A novel multi-step synthetic route was reported in Organic & Biomolecular Chemistry, featuring a key Buchwald-Hartwig coupling reaction to introduce the piperazine moiety. This method offers higher yields and scalability compared to previous approaches, facilitating its potential transition to industrial-scale production.

Despite these promising developments, challenges remain. The compound's off-target effects and long-term toxicity profiles are yet to be fully elucidated. Ongoing preclinical studies aim to address these gaps, with particular emphasis on its potential hepatotoxicity and cardiovascular effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials.

In conclusion, 6-bromo-3-{4-4-(3-methoxyphenyl)piperazin-1-yl-4-oxobutyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione represents a compelling case study in the intersection of chemical biology and drug discovery. Its unique pharmacological properties and synthetic accessibility position it as a valuable tool for both basic research and therapeutic development. Future studies should focus on optimizing its selectivity and safety to unlock its full clinical potential.